1-(3-chloro-4-fluorobenzenesulfonyl)-4-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

• IUPAC Name: 6-[4-(3-chloro-4-fluorophenyl)sulfonylpiperazin-1-yl]-3-ethyl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C17H18ClFN6O2S/c1-2-15-20-21-16-5-6-17(22-25(15)16)23-7-9-24(10-8-23)28(26,27)12-3-4-14(19)13(18)11-12/h3-6,11H,2,7-10H2,1H3
• InChI Key: AZMDJCZSLMGHAV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1N=C(C=C2)N3CCN(CC3)S(=O)(=O)C4=CC(=C(C=C4)F)Cl
• Molecular Formula: C17H18ClFN6O2S
• Molecular Weight: 424.9 g/mol

Description

Triazoles are a class of five-membered heterocyclic compounds containing two carbon and three nitrogen atoms. They are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities. Triazole nucleus is present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular.

Synthesis Analysis

The synthesis of triazole-containing compounds often involves the use of 3-amino-1,2,4-triazole. The methods provide quick and multigram access to the target derivatives starting from commercially available nonexpensive reagents.

Molecular Structure Analysis

In the five-membered aromatic azole chain, triazole compounds containing two carbon and three nitrogen atoms are readily capable of binding in the biological system with a variety of enzymes and receptors.

Chemical Reactions Analysis

Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors.

Physical And Chemical Properties Analysis

The basic optical, electrochemical and semiconductor properties of triazole-containing compounds have been studied.

Mechanism of Action

Target of Action

It is known that triazole compounds, which are part of the structure of this compound, are capable of binding in the biological system with a variety of enzymes and receptors . This suggests that the compound could potentially interact with multiple targets.

Mode of Action

Triazole compounds are known to show versatile biological activities due to their ability to bind with various enzymes and receptors . This suggests that the compound could interact with its targets, leading to changes in their function.

Biochemical Pathways

Triazole compounds are known to have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . This suggests that the compound could potentially affect multiple biochemical pathways and have downstream effects.

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for similar triazole derivatives . This suggests that the compound could have similar ADME properties, which would impact its bioavailability.

Result of Action

Triazole compounds are known to have diverse pharmacological activities . This suggests that the compound could potentially have a range of molecular and cellular effects.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound exhibits superior thermostability , suggesting that it could maintain its efficacy and stability under high-temperature conditions.

Future Directions

The future research in the field of triazoles is likely to focus on finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates.